Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate

• Molecular Formula: C21H18ClN3O5
• Molecular Weight: 427.8 g/mol
• IUPAC Name: ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a-dihydropyrrolo[3,4-c]pyrazole-3-carboxylate
• InChI: InChI=1S/C21H18ClN3O5/c1-3-30-19(27)17-16-18(26)25(14-5-4-6-15(11-14)29-2)20(28)21(16,24-23-17)12-7-9-13(22)10-8-12/h4-11,16,24H,3H2,1-2H3
• InChI Key: GVPYRIKPXJUYEG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NNC2(C1C(=O)N(C2=O)C3=CC(=CC=C3)OC)C4=CC=C(C=C4)Cl

Description

Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the pyrrolopyrazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is not yet fully understood. However, it is believed to interact with various cellular targets, including enzymes and receptors, leading to the modulation of various signaling pathways.
Biochemical and Physiological Effects:
Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the accumulation of amyloid beta in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate in lab experiments is its diverse range of biological activities. It can be used in various assays to investigate its potential therapeutic applications. However, one limitation is its relatively low solubility, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate. Some potential areas of investigation include its use in the treatment of neurodegenerative diseases, its potential as an anti-viral agent, and its use as a tool for investigating various cellular signaling pathways. Furthermore, there is a need for further studies on the safety and toxicity of this compound to determine its potential for clinical use.
Conclusion:
In conclusion, Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate is a chemical compound with diverse biological activities that has gained significant attention in the field of scientific research. Its potential therapeutic applications and mechanism of action make it a promising candidate for further investigation. However, further studies are needed to determine its safety and efficacy for clinical use.

Synthesis Methods

Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate can be synthesized through a multistep process involving the reaction of 4-chlorobenzaldehyde, 3-methoxybenzaldehyde, and ethyl acetoacetate with hydrazine hydrate and acetic acid. The product is then further purified through recrystallization.

Scientific Research Applications

Ethyl 6a-(4-chlorophenyl)-5-(3-methoxyphenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate has been the subject of extensive scientific research due to its potential biological activities. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. Furthermore, it has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.